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Compound of Interest

Compound Name: Z-Wehd-fmk

Cat. No.: B549454 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. A critical aspect of this is the correct

handling and disposal of chemical reagents. This guide provides essential, step-by-step

procedures for the proper disposal of Z-VAD-FMK, a widely used pan-caspase inhibitor,

ensuring the safety of laboratory personnel and compliance with regulations.

Z-VAD-FMK (carbobenzoxy-valyl-alanyl-aspartyl-[O-methyl]-fluoromethylketone) is a cell-

permeable, irreversible caspase inhibitor crucial for studying apoptosis. While it is not classified

as a Resource Conservation and Recovery Act (RCRA) hazardous waste and is considered

only slightly hazardous to water, proper disposal protocols are necessary to minimize

environmental impact and ensure workplace safety.[1]

Immediate Safety and Handling Precautions
Before proceeding with disposal, ensure you are wearing appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All

handling of Z-VAD-FMK and its solutions should be conducted in a well-ventilated area or a

chemical fume hood.

Quantitative Data for Disposal Considerations
The following table summarizes key quantitative data relevant to the handling and disposal of

Z-VAD-FMK.
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Parameter Value Notes

Chemical Formula C₂₂H₃₀FN₃O₇

Molecular Weight 467.5 g/mol

Formulation Crystalline solid
Often supplied as a solid or

pre-dissolved in DMSO.

Solubility
Soluble in DMSO (e.g., 10

mg/mL or 20 mM)

The most common solvent for

laboratory use.

Storage Temperature -20°C

Long-term storage as a

lyophilized solid or in DMSO.

[2]

Stability ≥ 4 years at -20°C
Stable under proper storage

conditions.[2]

Water Hazard Class
1 (Self-assessment): slightly

hazardous for water
[1]

Step-by-Step Disposal Procedures
The proper disposal method for Z-VAD-FMK waste depends on its form (solid, solution) and the

quantity.

1. Unused or Expired Z-VAD-FMK (Lyophilized Powder):

For small quantities of expired or unused solid Z-VAD-FMK, it is recommended to dispose of it

as solid waste.[1]

Step 1: Ensure the original container is securely sealed.

Step 2: Place the sealed container in a secondary container, such as a labeled plastic bag,

for chemical waste.

Step 3: Dispose of the package in the designated solid chemical waste stream of your

institution.
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2. Z-VAD-FMK in DMSO Stock Solutions:

Z-VAD-FMK is most commonly used as a stock solution in Dimethyl Sulfoxide (DMSO). DMSO

itself has specific disposal requirements.

Step 1: Collect all waste solutions of Z-VAD-FMK in DMSO in a dedicated, properly labeled,

and sealed waste container. The container should be compatible with DMSO.

Step 2: The waste container should be clearly labeled as "Hazardous Waste," "Organic

Solvent Waste," and list the contents (e.g., "DMSO, Z-VAD-FMK").

Step 3: Store the waste container in a designated satellite accumulation area until it is

collected by your institution's environmental health and safety (EHS) department.

Step 4: Do not mix DMSO waste with other solvent waste streams unless permitted by your

institution's EHS guidelines.

3. Aqueous Solutions and Cell Culture Media Containing Z-VAD-FMK:

Aqueous solutions, such as cell culture media containing Z-VAD-FMK, should be treated as

chemical waste.

Step 1: Collect all aqueous waste containing Z-VAD-FMK in a clearly labeled, sealed

container.

Step 2: The container should be labeled as "Aqueous Waste" and list the chemical

constituents (e.g., "Water, Cell Culture Media, Z-VAD-FMK").

Step 3: Dispose of the container through your institution's chemical waste program. Do not

pour solutions containing Z-VAD-FMK down the drain.

4. Contaminated Laboratory Supplies:

Disposable labware such as pipette tips, tubes, and flasks that have come into contact with Z-

VAD-FMK should be disposed of as solid chemical waste.

Step 1: Collect all contaminated solid waste in a designated, labeled waste bag or container.
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Step 2: The container should be clearly marked as "Solid Chemical Waste" and can be

placed within your laboratory's solid waste disposal stream that is handled by EHS.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of different forms of Z-VAD-FMK waste.
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Z-VAD-FMK Disposal Workflow
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Caption: Decision workflow for the proper disposal of Z-VAD-FMK waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that your institution remains compliant with all applicable regulations. Always consult your

institution's specific Environmental Health and Safety (EHS) guidelines for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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